Cas no 1368350-65-5 (1-methyl-2-(5-methylthiophen-2-yl)piperazine)

• Product Name: 1-methyl-2-(5-methylthiophen-2-yl)piperazine
• CAS No: 1368350-65-5
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6569922
• PubChem ID: 112488311
• Update Time: 2025-05-26

1-methyl-2-(5-methylthiophen-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(5-methylthiophen-2-yl)piperazine
• 1368350-65-5
• EN300-1851393

• Inchi： 1S/C10H16N2S/c1-8-3-4-10(13-8)9-7-11-5-6-12(9)2/h3-4,9,11H,5-7H2,1-2H3
• InChI Key： PTCRUSTWFJIZOS-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CNCCN1C

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.5Ų

Additional information on 1-methyl-2-(5-methylthiophen-2-yl)piperazine

Introduction to 1-methyl-2-(5-methylthiophen-2-yl)piperazine (CAS No. 1368350-65-5) in Modern Chemical Research

1-methyl-2-(5-methylthiophen-2-yl)piperazine, identified by the chemical identifier CAS No. 1368350-65-5, represents a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a piperazine core substituted with a methylthiophene moiety, has garnered attention due to its structural uniqueness and potential biological activities. The piperazine ring is a well-documented pharmacophore in medicinal chemistry, often associated with central nervous system (CNS) drugs, while the thiophene derivative introduces additional pharmacological properties that make this molecule of considerable interest.

The structural composition of 1-methyl-2-(5-methylthiophen-2-yl)piperazine combines the versatility of piperazine with the aromatic and heterocyclic characteristics of thiophene. This combination not only enhances its chemical stability but also opens up possibilities for diverse interactions with biological targets. The presence of the methyl group on both the piperazine nitrogen and the thiophene ring further modulates its electronic properties, influencing both its reactivity and its potential biological effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms that address complex neurological disorders. Piperazine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The incorporation of a thiophene ring into the piperazine scaffold has shown promise in enhancing binding affinity and selectivity towards certain receptors, making compounds like 1-methyl-2-(5-methylthiophen-2-yl)piperazine valuable candidates for further investigation.

One of the most compelling aspects of 1-methyl-2-(5-methylthiophen-2-yl)piperazine is its potential as a lead compound for drug development. The unique structural features of this molecule allow for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. Researchers have been exploring various synthetic pathways to derive analogs that exhibit improved solubility, bioavailability, and reduced side effects. The thiophene moiety, in particular, has been found to enhance metabolic stability while maintaining strong receptor interaction.

The biological activity of 1-methyl-2-(5-methylthiophen-2-yl)piperazine has been preliminarily assessed through in vitro studies, where it demonstrated interesting interactions with certain enzymes and receptors relevant to neurological disorders. These findings have prompted further investigation into its potential therapeutic applications. For instance, preliminary data suggest that this compound may exhibit anxiolytic and antidepressant-like effects, making it a promising candidate for treating conditions such as generalized anxiety disorder and major depressive disorder.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-methyl-2-(5-methylthiophen-2-yl)piperazine. Molecular modeling techniques have allowed researchers to predict binding affinities, identify potential metabolic pathways, and even design derivatives with enhanced properties. These computational insights have significantly accelerated the drug discovery process, enabling more targeted experiments and reducing the time required to bring novel therapeutics to market.

The synthesis of 1-methyl-2-(5-methylthiophen-2-yl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for both research and potential clinical trials. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this molecule.

As interest in personalized medicine grows, compounds like 1-methyl-2-(5-methylthiophen-2-yl)piperazine are being evaluated for their potential use in tailored therapeutic strategies. The ability to modify specific structural features allows for the creation of compounds that can be tailored to individual patient profiles, enhancing treatment efficacy while minimizing adverse effects. This approach aligns well with the broader goals of modern medicine to provide targeted interventions based on genetic and molecular characteristics.

The role of 1-methyl-2-(5-methylthiophen-2-yl)piperazine in academic research is also underscored by its inclusion in several cutting-edge studies aimed at uncovering new therapeutic targets. By serving as a scaffold for derivative development, this compound has contributed to a deeper understanding of drug-receptor interactions and metabolic pathways relevant to neurological health. Such knowledge is crucial for designing next-generation drugs that can address complex diseases more effectively.

In conclusion, 1-methyl-2-(5-methylthiophen-2-yl)piperazine (CAS No. 1368350-65-5) stands out as a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further development into novel therapeutic agents. As research continues to evolve, compounds like this will play an increasingly important role in addressing some of today's most challenging medical conditions.